molecular formula C9H8BrN3O2 B6182557 methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate CAS No. 2091448-85-8

methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

Cat. No. B6182557
CAS RN: 2091448-85-8
M. Wt: 270.1
InChI Key:
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Description

“Methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate” is a chemical compound that is part of the pyrazolo[1,5-a]pyrimidine family . Pyrazolo[1,5-a]pyrimidines are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry . They have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity .


Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied . A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The reaction mixture was poured into crushed ice, neutralized with sodium carbonate (Na 2 CO 3) (pH 7–8), and extracted with chloroform (CHCl 3) (3×300 mL) .


Molecular Structure Analysis

The molecular structure of “methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate” is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate involves the reaction of 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid with methyl bromoacetate in the presence of a base to form the corresponding methyl ester. The ester is then brominated using a brominating agent to yield the final product.", "Starting Materials": ["2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid", "methyl bromoacetate", "base", "brominating agent"], "Reaction": ["Step 1: React 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid with methyl bromoacetate in the presence of a base to form the corresponding methyl ester.", "Step 2: Brominate the methyl ester using a brominating agent to yield methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate."] }

CAS RN

2091448-85-8

Molecular Formula

C9H8BrN3O2

Molecular Weight

270.1

Purity

95

Origin of Product

United States

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